BENGHE Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure: Disposal of
Xanthene-9-carboxylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Xanthene-9-carboxylic acid

Cat. No.: B120262

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Xanthene-9-carboxylic acid. Adherence to these procedures is critical for ensuring
personnel safety, protecting the environment, and maintaining regulatory compliance within
research and drug development laboratories.

Immediate Safety and Hazard Assessment

Before handling, it is essential to understand the hazards associated with Xanthene-9-
carboxylic acid. This chemical is a combustible solid and poses several health risks.

o Hazard Identification: Xanthene-9-carboxylic acid is classified as a hazardous substance
that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]
Some safety data sheets also indicate it may be harmful if swallowed.[1]

o Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent exposure. All
personnel handling the chemical for disposal must wear the following:

[¢]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4]

o

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[4][5]

o

Body Protection: A standard laboratory coat.[4]

[¢]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved N95 dust
mask or equivalent respirator is required.[1][6]
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Hazard and Regulatory Data

For quick reference, the key hazard classifications and identification numbers for Xanthene-9-
carboxylic acid are summarized below. Disposal must always be conducted in accordance
with federal, state, and local environmental control regulations.[5]

Data Point Value Source

GHS Hazard Statements H315, H319, H335 [2][6]

Skin Irritant (Category 2), Eye
o Irritant (Category 2), Specific

Hazard Classifications o ) [1112][3]
Target Organ Toxicity - Single

Exposure (Category 3)

Signal Word Warning [1][6]

CAS Number 82-07-5 [6]

Storage Class 11 (Combustible Solids) [6]
WGK 3 (highly hazardous for

Water Hazard Class (WGK) [6]
water)

Step-by-Step Disposal Protocol

The primary and required method for the disposal of Xanthene-9-carboxylic acid is through a
licensed and approved professional waste disposal service.[4] Do not dispose of this chemical
down the drain or in regular trash.[5][7]

Experimental Protocol: Waste Segregation and Collection
e Designate a Waste Container:

o Select a container that is chemically compatible with Xanthene-9-carboxylic acid and in
good condition, with a secure, leak-proof screw cap.[7][8] Plastic containers are often
preferred.[9]

o The container must be clearly labeled as hazardous waste.
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e Label the Container:

Affix a hazardous waste label to the container.

o

[¢]

The label must include the full chemical name: "Xanthene-9-carboxylic acid".[4]

[¢]

Include the CAS number: "82-07-5".[4]

[e]

Clearly mark the relevant hazard warnings (e.g., "Irritant,” "Combustible Solid").[4]

e Collect the Waste:

[¢]

Carefully transfer solid Xanthene-9-carboxylic acid waste into the designated container.

[¢]

Avoid creating dust during the transfer.[5]

[e]

For cleaning up spills, sweep up the solid material and place it into the waste container.[3]

[4]

[e]

Securely close the container lid immediately after adding waste.[8][10]
» Store the Waste Container:

o Store the sealed waste container in a designated, secondary containment system within a
"Satellite Accumulation Area" (SAA).[8][9]

o The storage location must be a cool, dry, and well-ventilated area.[4][5]

o Ensure the waste is stored separately and away from incompatible materials, such as
strong oxidizing agents, strong bases, and amines.[1][8]

e Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department or a
licensed chemical waste disposal contractor to arrange for pickup.[4][9]

o Follow all institutional procedures for waste manifest documentation and pickup
scheduling.
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Disposal Workflow Visualization

The following diagram illustrates the procedural flow for the proper disposal of Xanthene-9-
carboxylic acid.
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Workflow for Xanthene-9-carboxylic Acid Disposal
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Caption: Logical workflow for the safe disposal of Xanthene-9-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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